2,4(1H,3H)-Pyrimidinedione, 6-ethenyl-1-((2-hydroxyethoxy)methyl)-5-methyl-

• CAS No.: 125083-81-0
• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 6-ethenyl-1-(2-hydroxyethoxymethyl)-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C10H14N2O4/c1-3-8-7(2)9(14)11-10(15)12(8)6-16-5-4-13/h3,13H,1,4-6H2,2H3,(H,11,14,15)
• InChI Key: RVVIDXKPNPHISP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=O)NC1=O)COCCO)C=C

Description

Biological Activity

2,4(1H,3H)-Pyrimidinedione, 6-ethenyl-1-((2-hydroxyethoxy)methyl)-5-methyl- is a synthetic organic compound belonging to the pyrimidine family. Its unique structure, characterized by an ethenyl group and a hydroxyethoxy methyl substituent, suggests potential biological activities that merit exploration. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and comparative analyses with structurally similar compounds.

Molecular Characteristics

• Molecular Formula: C10H14N2O4
• Molecular Weight: Approximately 226.23 g/mol

The compound's structure includes:

• A pyrimidine ring
• An ethenyl group
• A hydroxyethoxy methyl substituent

These functional groups contribute to its biological reactivity and potential pharmacological applications.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Biological Activity	Unique Features
5-Methyluracil	C5H6N2O2	Antiviral	Lacks hydroxyethoxy group
Acyclovir	C8H10N5O3	Antiviral	Nucleoside analog
Thymidine	C10H13N2O5	Antiviral	Contains thymine base
1-(2-Hydroxyethoxymethyl)uracil	C8H11N2O4	Antiviral	Similar hydroxyethoxy group but different core structure

The presence of both ethenyl and hydroxyethoxy groups in 2,4(1H,3H)-Pyrimidinedione enhances its biological activity compared to these similar compounds .

Antiviral Properties

Research indicates that compounds within the pyrimidine class have significant antiviral activities. For instance, studies on pyrimidine nucleosides have shown their effectiveness against various viruses, including hepatitis B and C viruses . The structural features of 2,4(1H,3H)-Pyrimidinedione suggest it may exhibit similar antiviral properties.

The biological activity of pyrimidines often involves interference with nucleic acid synthesis. The ethenyl group may enhance binding affinity to viral enzymes or cellular receptors involved in nucleotide metabolism. This interaction could inhibit viral replication by disrupting the synthesis of viral RNA or DNA .

Case Studies

• Study on Hepatitis B Virus (HBV):
  • A series of pyrimidine nucleosides were synthesized and tested for their ability to inhibit HBV replication.
  • Compounds with similar structural motifs to 2,4(1H,3H)-Pyrimidinedione showed moderate inhibitory effects against HBV.
  • The study concluded that modifications at specific positions on the pyrimidine ring significantly impacted antiviral efficacy .
• Antimalarial Activity:
  • Research involving ferrocene-pyrimidine conjugates demonstrated promising antiplasmodial activity against Plasmodium falciparum.
  • Although not directly tested on 2,4(1H,3H)-Pyrimidinedione, the findings suggest that similar compounds could be explored for antimalarial properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidinedione Derivatives

Substituent Analysis and Structural Analogues

The table below compares the target compound with key analogues based on substituent patterns, molecular properties, and applications:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Applications/Biological Activity	Safety/Toxicity	References
Target Compound	6-ethenyl, 1-(2-hydroxyethoxy)methyl, 5-methyl	C₁₀H₁₂N₂O₄	224.21	Laboratory synthesis	Acute toxicity (H302), skin irritation
1-(Ethoxymethyl)-5-ethyl-6-(phenylmethyl)-pyrimidine-2,4-dione	1-ethoxymethyl, 5-ethyl, 6-benzyl	C₁₆H₂₀N₂O₃	288.34	Not specified (structural analogue)	No data
Terbacil (5-Chloro-3-tert-butyl-6-methyluracil)	5-chloro, 3-tert-butyl, 6-methyl	C₉H₁₃ClN₂O₂	216.67	Herbicide (inhibits photosynthesis)	EPA-regulated herbicide
6-[2-(3,4-Dimethoxyphenyl)ethenyl]-5-nitro-pyrimidine-2,4-dione	5-nitro, 6-(3,4-dimethoxystyryl)	C₁₄H₁₃N₃O₆	319.27	Lumazine synthase inhibitor (antimicrobial)	Class II compound with moderate potency
5-Acetyl-1-(2-chloro-3-pyridinyl)-pyrimidine-2,4-dione	5-acetyl, 1-(2-chloro-3-pyridinyl)	C₁₁H₈ClN₃O₃	265.65	Not specified (pharmaceutical intermediate)	No data
Bromacil (5-Bromo-3-sec-butyl-6-methyluracil)	5-bromo, 3-sec-butyl, 6-methyl	C₉H₁₃BrN₂O₂	261.12	Herbicide (non-selective soil sterilant)	Toxic via inhalation

Key Trends in Structure-Activity Relationships (SAR)

Substituent Effects on Bioactivity :

• Halogenation : Bromine (Bromacil) and chlorine (Terbacil) at position 5 enhance herbicidal activity by increasing electrophilicity and target binding .
• Hydrophilic Groups : The (2-hydroxyethoxy)methyl group in the target compound improves water solubility compared to alkyl or aryl substituents (e.g., benzyl in ), but may contribute to skin irritation .

Aromatic vs. Aliphatic Substituents :

• Styryl or pyridinyl groups (e.g., ) introduce π-π stacking interactions, enhancing enzyme inhibition (e.g., lumazine synthase).
• Ethenyl groups (target compound) offer synthetic versatility for further functionalization .

Toxicity Profiles :

• Brominated (Bromacil) and chlorinated (Terbacil) derivatives exhibit higher toxicity due to bioaccumulation and reactive intermediates .
• The target compound’s acute oral toxicity (H302) is milder compared to halogenated analogues .

Physicochemical Properties

• Solubility :
  • The target compound’s hydroxyethoxy group enhances polarity, likely increasing solubility in polar solvents compared to tert-butyl (Terbacil) or benzyl derivatives .
• Stability :
  • Nitro and halogen substituents (e.g., ) reduce thermal stability due to electron-withdrawing effects, whereas alkyl groups (e.g., methyl in the target compound) improve stability .